Cas no 175136-63-7 (3-(3,5-Bis(trifluoromethyl)phenyl)acrylonitrile)

• Product Name: 3-(3,5-Bis(trifluoromethyl)phenyl)acrylonitrile
• CAS No: 175136-63-7
• MF: C₁₁H₅F₆N
• MW: 265.154523611069
• MDL: MFCD00051605
• CID: 92106
• PubChem ID: 5702812
• Update Time: 2025-04-18

3-(3,5-Bis(trifluoromethyl)phenyl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Bis(trifluoromethyl)phenyl)acrylonitrile
• 3-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]ACRYLONITRILE
• 3-[3,5-DI(TRIFLUOROMETHYL)PHENYL]ACRYLONITRILE
• 3,5-BIS(TRIFLUOROMETHYL)CINNAMONITRILE
• (E)-3-(3,5-bis(trifluoromethyl)phenyl)acrylonitrile
• 3-[3,5-Bis(trifluoromethyl)phenyl]acrylonitrile97%
• 3-[3,5-Bis(trifluoromethyl)phenyl]acrylonitrile 97%
• XZINYAZSRZTYPY-OWOJBTEDSA-N
• EN300-23876698
• 2-Propenenitrile, 3-[3,5-bis(trifluoromethyl)phenyl]-
• CS-0266329
• A811758
• 175136-63-7
• SR-01000645445-1
• (E)-3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enenitrile
• AKOS000121143
• FS-5017
• HMS549P03
• (2E)-3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enenitrile
• AKOS025310024
• 1027717-63-0
• MFCD00051605
• EN300-26034
• 3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enenitrile
• SCHEMBL3594419
• CCG-56493
• 2-Propenenitrile,3-[3,5-bis(trifluoromethyl)phenyl]-
• CHEMBL5282030
• G29502

• MDL： MFCD00051605
• Inchi： 1S/C11H5F6N/c12-10(13,14)8-4-7(2-1-3-18)5-9(6-8)11(15,16)17/h1-2,4-6H/b2-1+
• InChI Key： XZINYAZSRZTYPY-OWOJBTEDSA-N
• SMILES： FC(C1C=C(/C=C/C#N)C=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Exact Mass: 265.03300
• Monoisotopic Mass: 265.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.389
• Melting Point: 80 °C
• Boiling Point: 247°Cat760mmHg
• Flash Point: 103.2°C
• Refractive Index: 1.457
• PSA: 23.79000
• LogP: 4.26098
• Solubility: Not determined

3-(3,5-Bis(trifluoromethyl)phenyl)acrylonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：3276
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes